N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C13H17NO3/c1-2-3-6-14-13(15)10-4-5-11-12(9-10)17-8-7-16-11/h4-5,9H,2-3,6-8H2,1H3,(H,14,15)
• InChI Key: XKUREKZOKMFPQX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (BDB) is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. BDB belongs to the class of benzodioxine derivatives, which are known for their diverse biological activities.

Mechanism of Action

The precise mechanism of action of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to inhibit the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects:
N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to reduce seizure activity in animal models of epilepsy. Additionally, N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to protect against neurotoxicity induced by beta-amyloid, a protein that is associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. Additionally, N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied in animal models, making it a well-characterized compound. However, one limitation of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is that its precise mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One potential area of research is the development of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the precise mechanism of action of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide and to identify potential drug targets. Finally, more research is needed to determine the safety and efficacy of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide in humans.

Scientific Research Applications

N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential pharmacological properties. It has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant activities in animal models. N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to possess neuroprotective properties and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.